Cas no 1240570-91-5 (1-Ethyl-4,7-dimethoxy-1H-indole-2-carboxylic acid)

• Product Name: 1-Ethyl-4,7-dimethoxy-1H-indole-2-carboxylic acid
• CAS No: 1240570-91-5
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD16810554
• CID: 4690297
• Update Time: 2025-05-21

1-Ethyl-4,7-dimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4,7-dimethoxy-1H-indole-2-carboxylic acid
• CCN1C(=CC2=C(OC)C=CC(OC)=C12)C(O)=O

• MDL： MFCD16810554
• Inchi： 1S/C13H15NO4/c1-4-14-9(13(15)16)7-8-10(17-2)5-6-11(18-3)12(8)14/h5-7H,4H2,1-3H3,(H,15,16)
• InChI Key： JURAUJAHXBQRDN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=C(C(=O)O)N(CC)C=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-Ethyl-4,7-dimethoxy-1H-indole-2-carboxylic acid

Compound 1240570-91-5: 1-Ethyl-4,7-Dimethoxy-1H-Indole-2-Carboxylic Acid

Compound 1240570-91-5, also known as 1-Ethyl-4,7-Dimethoxy-1H-Indole-2-Carboxylic Acid, is a synthetic organic compound with a complex structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the indole family, which is a heterocyclic aromatic structure commonly found in natural products and pharmaceutical agents. The presence of substituents such as ethyl and methoxy groups at specific positions on the indole ring imparts unique chemical and biological properties to this compound.

The synthesis of 1-Ethyl-4,7-Dimethoxy-1H-Indole-2-Carboxylic Acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity of the compound. The use of microwave-assisted synthesis and green chemistry principles has further enhanced the efficiency and sustainability of the production process.

Compound 1240570-91-5 has been extensively studied for its biological activities. In vitro assays have demonstrated its potential as an anti-inflammatory agent, with significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has shown promising results in antioxidant assays, suggesting its ability to scavenge free radicals and protect cells from oxidative stress. These properties make it a valuable candidate for drug development in the treatment of inflammatory diseases and oxidative stress-related disorders.

Recent studies have also explored the anti-tumor activity of 1-Ethyl-4,7-Dimethoxy-1H-indole-2-carboxylic acid. Preclinical experiments using cancer cell lines have revealed its ability to induce apoptosis and inhibit cell proliferation. The compound's mechanism of action involves modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway, which plays a critical role in cancer cell survival and growth. These findings highlight its potential as a novel anti-cancer agent.

In addition to its biological applications, compound 1240570-91-5 has been investigated for its role in agrochemicals. Field trials have demonstrated its efficacy as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. This dual functionality underscores the versatility of this compound across multiple industries.

The structural uniqueness of 1-Ethyl-4,7-Dimethoxy-indole-carboxylic acid also makes it an attractive molecule for material science applications. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor development. Recent research has focused on its application in metalloenzyme mimicry, where it serves as a ligand for transition metal catalysts.

In conclusion, compound 1240570-91_5, or 1-Ethyl_4_7-dimethoxy_Indole_carboxylic_acid, represents a versatile molecule with diverse applications across pharmacology, agriculture, and materials science. Its unique chemical properties and promising biological activities continue to drive intensive research efforts aimed at unlocking its full potential. As new insights into its structure-function relationships emerge, this compound is poised to play a significant role in advancing innovative solutions across various scientific domains.